Cas no 825638-16-2 (3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo-)

3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo- structure
825638-16-2 structure
Product name:3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo-
CAS No:825638-16-2
MF:C13H10N2O2
MW:226.2307
CID:687954
PubChem ID:11264618

3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo-
    • 4-(2-methoxyphenyl)-6-oxo-1H-pyridine-3-carbonitrile
    • 825638-16-2
    • SCHEMBL5555757
    • DTXSID00460524
    • Inchi: InChI=1S/C13H10N2O2/c1-17-12-5-3-2-4-10(12)11-6-13(16)15-8-9(11)7-14/h2-6,8H,1H3,(H,15,16)
    • InChI Key: SRQGRPXTVKFMCC-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC=C1C2=CC(=O)NC=C2C#N

Computed Properties

  • Exact Mass: 226.074227566g/mol
  • Monoisotopic Mass: 226.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 62.1Ų

Recommend Articles

Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.